Mepivacaine hydrochloride
Cat. No. B001218
M. Wt: 282.81 g/mol
InChI Key: RETIMRUQNCDCQB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US09125814B2
Procedure details
In a first vial, Mepivacaine-HCl (7.2 mg), 4-arm PEG succinimidyl carbonate (60 mg) and 4-arm PEG-SH (60 mg) were dissolved in 250 μL of pH 2.2 buffer. This solution was combined with an equal volume of carbonate buffer (pH 9.7) through a spray kit. Mepivacaine precipitated within the gel upon mixing. The Mepivacaine-loaded TC gel swelled 2-2.5 times its original volume.
Name
succinimidyl carbonate
Quantity
60 mg
Type
reactant
Reaction Step One
[Compound]
Name
PEG-SH
Quantity
60 mg
Type
reactant
Reaction Step One
Identifiers
|
REACTION_CXSMILES
|
[CH3:1][C:2]1[C:7]([NH:8][C:9]([CH:11]2[N:16]([CH3:17])[CH2:15][CH2:14][CH2:13][CH2:12]2)=[O:10])=[C:6]([CH3:18])[CH:5]=[CH:4][CH:3]=1.Cl.C(=O)([O-])ON1C(=O)CCC1=O.C(=O)([O-])[O-]>>[CH3:1][C:2]1[C:7]([NH:8][C:9]([CH:11]2[N:16]([CH3:17])[CH2:15][CH2:14][CH2:13][CH2:12]2)=[O:10])=[C:6]([CH3:18])[CH:5]=[CH:4][CH:3]=1 |f:0.1|
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Inputs
Step One
|
Name
|
|
|
Quantity
|
7.2 mg
|
|
Type
|
reactant
|
|
Smiles
|
CC1=CC=CC(=C1NC(=O)C2CCCCN2C)C.Cl
|
|
Name
|
succinimidyl carbonate
|
|
Quantity
|
60 mg
|
|
Type
|
reactant
|
|
Smiles
|
C(ON1C(CCC1=O)=O)([O-])=O
|
[Compound]
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Name
|
PEG-SH
|
|
Quantity
|
60 mg
|
|
Type
|
reactant
|
|
Smiles
|
|
Step Two
|
Name
|
|
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Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
C([O-])([O-])=O
|
Conditions
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
Mepivacaine precipitated within the gel
|
ADDITION
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Type
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ADDITION
|
|
Details
|
upon mixing
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Outcomes
Product
|
Name
|
|
|
Type
|
|
|
Smiles
|
CC1=CC=CC(=C1NC(=O)C2CCCCN2C)C
|
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
